N-(3,4-dihydro-2H-chromen-3-ylmethyl)-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(3,4-dihydro-2H-chromen-3-ylmethyl)-1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C20H22N4O2/c1-12-8-16(18-13(2)23-24(3)19(18)22-12)20(25)21-10-14-9-15-6-4-5-7-17(15)26-11-14/h4-8,14H,9-11H2,1-3H3,(H,21,25)
• InChI Key: RPBZZUARUCHZBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C)C)C(=O)NCC3CC4=CC=CC=C4OC3
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a chromene ring and a pyrazolo[3,4-b]pyridine ring. Chromenes are a class of compounds that have been found in various natural sources and have been associated with a wide range of biological activities. Pyrazolo[3,4-b]pyridines are a type of nitrogen-containing heterocyclic compound that have also been studied for their potential biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the chromene and pyrazolo[3,4-b]pyridine rings, followed by their functionalization and coupling. The exact methods would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chromene and pyrazolo[3,4-b]pyridine rings would give the molecule a rigid, cyclic structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The functional groups present in the molecule, such as the amide and the aromatic rings, would largely determine its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds containing chromene and pyrazolo[3,4-b]pyridine rings have been studied for their potential activities against various biological targets, but the specific activity of this compound would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties would need to be assessed through experimental studies.

Future Directions

Future research on this compound could involve further studies of its synthesis, characterization, and potential biological activities. This could include the development of more efficient synthesis methods, detailed structural analysis, and screening for activity against various biological targets.